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Compound of Interest

Compound Name: Oroxin B

Cat. No.: B173997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Oroxin B stock solutions for various research applications. Oroxin B is a flavonoid compound

isolated from Oroxylum indicum that has garnered significant interest for its potent anti-

inflammatory, anti-tumor, and anti-osteoporotic activities.[1][2][3]

Physicochemical Properties and Solubility Data
A thorough understanding of Oroxin B's physicochemical properties is crucial for accurate and

reproducible experimental results.
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Property Value Source(s)

Molecular Formula C₂₇H₃₀O₁₅ [4]

Molecular Weight 594.52 g/mol [4][5]

Appearance Solid [5]

Solubility

    DMSO ≥ 100 mg/mL (≥ 168.2 mM) [4]

    Methanol Soluble [6][7]

    Ethanol
Insoluble/Soluble (conflicting

reports)
[4][7]

    Water
Insoluble/Soluble (conflicting

reports)
[4][6]

Purity
Typically >98% (analytical

grade)
[8][9]

Note on conflicting solubility data:While some sources suggest solubility in water and ethanol,

DMSO and methanol are more consistently reported as effective solvents. It is recommended

to test solubility in small quantities if an alternative solvent to DMSO is required.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Oroxin B Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Oroxin B in

Dimethyl Sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

Oroxin B powder (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of Oroxin B powder to equilibrate to room

temperature for at least 30 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Oroxin B powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.945

mg of Oroxin B.

Dissolution:

Aseptically add the weighed Oroxin B powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO. For 5.945 mg of Oroxin B, add 1 mL of

DMSO to achieve a 10 mM concentration.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.[10]

Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the

stock solution through a 0.22 µm syringe filter into a sterile container.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to

minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[4] Protect from light.[8]

Safety Precautions:
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Oroxin B is a bioactive compound. Handle with appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Preparation

Dissolution

Final Steps

Start: Equilibrate Oroxin B to Room Temperature

Weigh Oroxin B Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Cryovials

Store at -20°C or -80°C
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Workflow for preparing Oroxin B stock solution.

Mechanism of Action and Signaling Pathways
Oroxin B exerts its biological effects by modulating several key signaling pathways involved in

cell proliferation, inflammation, and apoptosis.[8][11]

Key Signaling Pathways Modulated by Oroxin B:

PI3K/AKT/mTOR Pathway: Oroxin B has been shown to inhibit the PI3K/AKT/mTOR

signaling pathway.[1][12] This pathway is often hyperactivated in cancer and plays a crucial

role in cell growth, survival, and proliferation. Oroxin B's inhibitory action can lead to the

induction of apoptosis in cancer cells.[11]

MAPK/NF-κB Pathway: Oroxin B can suppress the activation of the MAPK and NF-κB

signaling pathways.[2][3] These pathways are central to the inflammatory response. By

inhibiting these pathways, Oroxin B reduces the production of pro-inflammatory mediators.

Endoplasmic Reticulum (ER) Stress: Oroxin B can selectively induce tumor-suppressive ER

stress in malignant lymphoma cells, leading to apoptosis.[6][8]
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Signaling pathways modulated by Oroxin B.

Research Applications
The prepared Oroxin B stock solutions can be utilized in a variety of research applications,

including:

In vitro cell-based assays: Investigating the effects of Oroxin B on cell viability, proliferation,

apoptosis, and cell cycle progression in various cell lines.[8]

Western blotting and qPCR: Analyzing the expression levels of proteins and genes in the

signaling pathways modulated by Oroxin B.[11]
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In vivo animal studies: Evaluating the therapeutic potential of Oroxin B in animal models of

cancer, inflammation, and osteoporosis.[2] It is important to note that for in vivo applications,

the formulation of Oroxin B may require different solvents or delivery systems due to its poor

water solubility.

Recommended Working Concentrations:

The optimal working concentration of Oroxin B will vary depending on the specific cell line and

experimental design. Based on published literature, typical in vitro concentrations range from 0

to 160 µM.[8] It is recommended to perform a dose-response study to determine the optimal

concentration for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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